Cas no 2172277-65-3 (7-{(9H-fluoren-9-yl)methoxycarbonyl}-2-thia-7-azaspiro4.4nonane-9-carboxylic acid)

• Product Name: 7-{(9H-fluoren-9-yl)methoxycarbonyl}-2-thia-7-azaspiro4.4nonane-9-carboxylic acid
• CAS No: 2172277-65-3
• MF: C₂₃H₂₃NO₄S
• MW: 409.498025178909
• CID: 5930496
• PubChem ID: 154729336
• Update Time: 2025-11-06

7-{(9H-fluoren-9-yl)methoxycarbonyl}-2-thia-7-azaspiro4.4nonane-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-{(9H-fluoren-9-yl)methoxycarbonyl}-2-thia-7-azaspiro4.4nonane-9-carboxylic acid
• 7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-thia-7-azaspiro[4.4]nonane-9-carboxylic acid
• 7-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-thia-7-azaspiro[4.4]nonane-9-carboxylic acid
• EN300-1455790
• 2172277-65-3

• Inchi： 1S/C23H23NO4S/c25-21(26)20-11-24(13-23(20)9-10-29-14-23)22(27)28-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-20H,9-14H2,(H,25,26)
• InChI Key： VXLUIWYXGLLRHC-UHFFFAOYSA-N
• SMILES： S1CCC2(C1)CN(C(=O)OCC1C3C=CC=CC=3C3=CC=CC=C13)CC2C(=O)O

Computed Properties

• Exact Mass: 409.13477939g/mol
• Monoisotopic Mass: 409.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.1Ų

Additional information on 7-{(9H-fluoren-9-yl)methoxycarbonyl}-2-thia-7-azaspiro4.4nonane-9-carboxylic acid

Compound CAS No. 2172277-65-3: A Comprehensive Overview

The compound with CAS No. 2172277-65-3, known as 7-{(9H-fluoren-9-yl)methoxycarbonyl}-2-thia-7-azaspiro4.4nonane-9-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of spiro compounds, which are characterized by their unique structural features where two rings are joined by a single atom. The spiro4.4nonane core of this molecule is further modified with a thia (sulfur-containing) group and an azaspiro system, making it a versatile platform for further chemical modifications.

The fluoren-9-yl methoxycarbonyl (Fmoc) group attached to the molecule is a well-known protecting group in peptide synthesis, indicating that this compound may play a role in the field of medicinal chemistry or biochemistry. The presence of the carboxylic acid functional group suggests potential applications in polymer chemistry or as a precursor for other bioactive molecules. Recent studies have highlighted the importance of such spiro compounds in drug design due to their ability to modulate pharmacokinetic properties and enhance bioavailability.

From a structural standpoint, the molecule's spiro system creates steric hindrance, which can influence its reactivity and solubility properties. This feature is particularly advantageous in the design of small-molecule inhibitors or modulators for biological targets such as enzymes or receptors. The integration of the thia group introduces sulfur into the structure, which can enhance the molecule's stability and potentially improve its interaction with biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of complex spiro compounds like this one. Researchers have employed various strategies, including ring-closing metathesis and stepwise assembly, to construct such intricate architectures. The use of Fmoc protection during synthesis ensures that sensitive functional groups remain intact during subsequent reaction steps, making this compound amenable to further derivatization.

In terms of applications, this compound could serve as a building block for constructing larger molecular frameworks or as an intermediate in the synthesis of bioactive agents. Its unique combination of functional groups makes it a promising candidate for exploring new chemical space in drug discovery programs. Additionally, its structural complexity may lend itself to applications in materials science, such as in the development of advanced polymers or nanomaterials.

Recent studies have also explored the use of similar spiro compounds in catalysis, where their rigid and well-defined structures can act as templates for organizing reactants and enhancing reaction efficiency. The incorporation of sulfur into the structure may further enhance catalytic activity by providing additional coordination sites for metal centers.

From an environmental perspective, understanding the degradation pathways and ecological impact of such compounds is crucial for their sustainable use. Preliminary studies suggest that spiro compounds with similar features exhibit moderate biodegradability under aerobic conditions, though further research is needed to fully assess their environmental fate.

In conclusion, CAS No. 2172277-65-3 represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. Its unique structure and functional groups position it as a valuable tool for advancing research across multiple disciplines, from drug discovery to materials science. As ongoing research continues to uncover new applications and optimize synthetic routes, this compound is poised to make significant contributions to scientific progress.